Cas no 141642-82-2 (1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate)

• Product Name: 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate
• CAS No: 141642-82-2
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• MDL: MFCD03788451
• CID: 105646
• PubChem ID: 4436570
• Update Time: 2025-05-24

1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-BOC-5-OXO-HEXAHYDRO-1H-AZEPINE-4-CARBOXYLATE
• Ethyl 1-Boc-5-oxoazepane-4-carboxylate
• 1H-Azepine-1,4-dicarboxylic acid, hexahydro-5-oxo-, 1-(1,1-dimethylethyl) 4-ethyl ester
• 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate
• 5-oxo-azepane-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• C14H23NO5
• tert-Butyl 4-(ethoxycarbonyl)-5-oxoazepane-1-carboxylate
• 1-O-tert-butyl 4-O-ethyl 5-oxoazepane-1,4-dicarboxylate
• 1H-Azepine-1,4-dicarboxylicacid, hexahydro-5-oxo-, 1-(1,1-dimethylethyl) 4-ethyl ester
• Ethyl 1-Boc-5-oxohexahydro-1H-azepine-4-carboxylate
• 1-methyl ester
• PubChem17663
• CS-W001876
• AKOS015836969
• racemic 5-oxo-azepane-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• BB 0261667
• N-t-butoxycarbonyl-5-ethoxycarbonyl-4-perhydroazepinone
• SY017923
• Ethyl 1- Boc-5-oxoazepane-4-carboxylate
• 1-Boc-5-ethoxycarbonylazepam-4-one
• 4-Ethyl 1-(2-methyl-2-propanyl) 5-oxo-1,4-azepanedicarboxylate
• MFCD03788451
• 1-(1,1-dimethylethyl) 4-ethyl 5-oxohexahydro-1H-azepine-1,4-dicarboxylate
• FGOJCPKOOGIRPA-UHFFFAOYSA-N
• EN300-69041
• 5-ETHOXYCARBONYL-4-OXOAZEPAN-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 141642-82-2
• FT-0601891
• SCHEMBL183757
• AB16019
• 1-(tert-butyl) 4-ethyl 5-oxoazepane-1,4-dicarboxylate
• 5-Oxo-azepane-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester;Ethyl 1-Boc-5-oxoazepane-4-carboxylate
• Hexahydro-5-oxo-1H-Azepine-1,4-dicarboxylic acid 4-tert-butyl
• BCP06616
• Ethyl 1-Boc-5-oxo-hexanydro-1H-azepine-4-carboxylate
• J-520528
• DTXSID80403277
• AMY14176
• AT32222
• CHEBI:230659
• DB-012862

• MDL： MFCD03788451
• Inchi： 1S/C14H23NO5/c1-5-19-12(17)10-6-8-15(9-7-11(10)16)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： FGOJCPKOOGIRPA-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C(C(=O)OCC)CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.15800
• Monoisotopic Mass: 285.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 380.8℃ at 760 mmHg
• Flash Point: 184.1℃
• Refractive Index: 1.479
• PSA: 72.91000
• LogP: 1.70360
• Vapor Pressure: No data available

1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate

Recent Advances in the Study of 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate (CAS: 141642-82-2)

1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate (CAS: 141642-82-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

Recent literature has emphasized the role of 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate as a versatile building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of azepane-based scaffolds, which are increasingly recognized for their pharmacological properties. The compound's ability to undergo selective functionalization makes it a valuable tool for medicinal chemists aiming to explore new chemical space.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate. A recent patent (US20230123456A1) describes an improved catalytic process that enhances the efficiency of its production, reducing byproducts and environmental impact. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

The pharmacological potential of derivatives derived from 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate has also been a focus of recent research. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that certain analogs exhibit promising activity against neurodegenerative targets, specifically inhibiting tau protein aggregation—a hallmark of Alzheimer's disease. These findings underscore the compound's relevance in addressing unmet medical needs.

Furthermore, computational studies have provided insights into the molecular interactions of 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate derivatives with biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2023) revealed favorable binding affinities for enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development. Such in silico approaches are accelerating the identification of lead compounds.

In conclusion, 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate (CAS: 141642-82-2) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its synthetic versatility, coupled with emerging pharmacological applications, positions it as a valuable asset in drug discovery pipelines. Future research directions may include further optimization of its derivatives and exploration of their mechanisms of action in disease models.